![molecular formula C21H19BrN2O4S B6169641 N-[(4-bromothiophen-2-yl)methyl]-N-[4-(dimethylcarbamoyl)phenyl]-2,4-dihydroxybenzamide CAS No. 2377767-84-3](/img/no-structure.png)
N-[(4-bromothiophen-2-yl)methyl]-N-[4-(dimethylcarbamoyl)phenyl]-2,4-dihydroxybenzamide
Overview
Description
N-[(4-bromothiophen-2-yl)methyl]-N-[4-(dimethylcarbamoyl)phenyl]-2,4-dihydroxybenzamide is a useful research compound. Its molecular formula is C21H19BrN2O4S and its molecular weight is 475.4. The purity is usually 95.
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Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for the compound 'N-[(4-bromothiophen-2-yl)methyl]-N-[4-(dimethylcarbamoyl)phenyl]-2,4-dihydroxybenzamide' involves the reaction of 4-bromothiophen-2-ylmethylamine with 4-(dimethylcarbamoyl)benzoic acid, followed by the addition of 2,4-dihydroxybenzoyl chloride. The resulting product is then purified to obtain the final compound.", "Starting Materials": [ "4-bromothiophen-2-ylmethylamine", "4-(dimethylcarbamoyl)benzoic acid", "2,4-dihydroxybenzoyl chloride", "Sodium hydroxide", "Hydrochloric acid", "Ethyl acetate", "Methanol", "Water" ], "Reaction": [ "Step 1: Dissolve 4-bromothiophen-2-ylmethylamine in ethyl acetate and add 4-(dimethylcarbamoyl)benzoic acid. Stir the mixture at room temperature for 24 hours.", "Step 2: Add sodium hydroxide to the reaction mixture to adjust the pH to 9-10.", "Step 3: Extract the product with ethyl acetate and wash the organic layer with water.", "Step 4: Acidify the aqueous layer with hydrochloric acid and extract the product with ethyl acetate.", "Step 5: Combine the organic layers and wash with water.", "Step 6: Dry the organic layer over anhydrous sodium sulfate and evaporate the solvent to obtain a crude product.", "Step 7: Dissolve the crude product in methanol and add 2,4-dihydroxybenzoyl chloride. Stir the mixture at room temperature for 24 hours.", "Step 8: Add water to the reaction mixture and extract the product with ethyl acetate.", "Step 9: Wash the organic layer with water and dry over anhydrous sodium sulfate.", "Step 10: Evaporate the solvent to obtain the crude product.", "Step 11: Purify the crude product by column chromatography using a mixture of ethyl acetate and methanol as the eluent.", "Step 12: Recrystallize the purified product from methanol to obtain the final compound." ] } | |
CAS No. |
2377767-84-3 |
Molecular Formula |
C21H19BrN2O4S |
Molecular Weight |
475.4 |
Purity |
95 |
Origin of Product |
United States |
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